N-(2-chloro-4-methylphenyl)-2-((3-cyclopentyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2-chloro-4-methylphenyl)-2-[(3-cyclopentyl-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C24H22ClN3O3S/c1-14-10-11-18(17(25)12-14)26-20(29)13-32-24-27-21-16-8-4-5-9-19(16)31-22(21)23(30)28(24)15-6-2-3-7-15/h4-5,8-12,15H,2-3,6-7,13H2,1H3,(H,26,29)
• InChI Key: ROCHQHFQDUNHEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4CCCC4)OC5=CC=CC=C53)Cl
• Molecular Formula: C24H22ClN3O3S
• Molecular Weight: 468.0 g/mol

Description

N-(2-chloro-4-methylphenyl)-2-((3-cyclopentyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H22ClN3O3S and its molecular weight is 467.97. The purity is usually 95%.
BenchChem offers high-quality N-(2-chloro-4-methylphenyl)-2-((3-cyclopentyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chloro-4-methylphenyl)-2-((3-cyclopentyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

Compounds with complex structures similar to N-(2-chloro-4-methylphenyl)-2-((3-cyclopentyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide are often synthesized for their potential biological activities. For instance, derivatives of benzothiazole and pyrimidine have been extensively studied for their anticancer, antimicrobial, and anti-inflammatory activities (Sunder & Maleraju, 2013), (Shams et al., 2010). These studies focus on synthesizing novel compounds and evaluating their potential against various disease targets.

Antitumor and Anticancer Applications

Several synthesized compounds, particularly those incorporating pyrimidine and benzothiazole structures, have been evaluated for their antitumor and anticancer properties. Research indicates that certain derivatives show significant in vitro antiproliferative activity against various human cancer cell lines, including breast adenocarcinoma, non-small cell lung cancer, and CNS cancer (Manjunath et al., 1997), (Yurttaş et al., 2015).

Antimicrobial Effects

The antimicrobial efficacy of synthesized compounds bearing similarity in structural complexity has been a subject of research. Studies have demonstrated that these compounds exhibit potent antimicrobial activity against a range of bacterial and fungal strains, highlighting their potential in addressing microbial resistance (Kerru et al., 2019).

Drug Metabolism and Pharmacokinetics

Research into the metabolism and pharmacokinetics of related compounds, especially those with potential pharmacological applications, is crucial. This includes studies on how such compounds are metabolized in the body, their bioavailability, and their elimination pathways. Such information is vital for the development of new drugs with optimized efficacy and safety profiles (Dong et al., 2016).